Tadalafil, (6S,12aS)-
Tadalafil, (6S,12aS)-
Brand Name:
Vulcanchem
CAS No.:
629652-72-8
VCID:
VC0138281
InChI:
InChI=1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21-/m0/s1
SMILES:
CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36
Molecular Formula:
C22H19N3O4
Molecular Weight:
389.4 g/mol
Tadalafil, (6S,12aS)-
CAS No.: 629652-72-8
Reference Standards
VCID: VC0138281
Molecular Formula: C22H19N3O4
Molecular Weight: 389.4 g/mol
CAS No. | 629652-72-8 |
---|---|
Product Name | Tadalafil, (6S,12aS)- |
Molecular Formula | C22H19N3O4 |
Molecular Weight | 389.4 g/mol |
IUPAC Name | (2S,8S)-2-(1,3-benzodioxol-5-yl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione |
Standard InChI | InChI=1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21-/m0/s1 |
Standard InChIKey | WOXKDUGGOYFFRN-KKSFZXQISA-N |
Isomeric SMILES | CN1CC(=O)N2[C@H](C1=O)CC3=C([C@@H]2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
SMILES | CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
Canonical SMILES | CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
Synonyms | (6S,12aS)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methyl-pyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione; L-Tadalafil; L-Tildenafil; Tadalafil USP Impurity B |
PubChem Compound | 9908373 |
Last Modified | Nov 11 2021 |
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